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Introduction
The collection and preservation of whole blood are critical for a wide range of research,

diagnostic, and drug development applications. Proper anticoagulation is essential to prevent

the coagulation cascade and to maintain the viability and physiological properties of blood cells

during storage. Citrate-Phosphate-Dextrose (CPD) and its adenine-supplemented variant,

CPDA-1, are widely used and effective anticoagulant-preservative solutions. This document

provides a detailed protocol for the anticoagulation of bovine blood using CPD, along with data

on the expected changes in hematological parameters during storage.

The components of CPD solution each serve a specific function in preserving the integrity of

the collected blood.[1] Citrate acts as the primary anticoagulant by chelating calcium ions,

which are essential cofactors in the coagulation cascade.[2] Dextrose serves as an energy

source for red blood cells, supporting their metabolic activity during storage.[1] Phosphate acts

as a buffer to maintain the pH of the blood.[1] In CPDA-1 solutions, the addition of adenine

helps to maintain adenosine triphosphate (ATP) levels, which further extends the viability of red

blood cells.[1]

Quantitative Data Summary
Composition of Anticoagulant Solutions
The following tables summarize the composition of standard CPD and CPDA-1 solutions.
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Table 1: Composition of CPD Solution

Component

Concentration (for 63 mL
of solution to
anticoagulate 450 mL of
blood)

Molarity (Approx.)

Sodium Citrate (dihydrate),
USP

1.66 g 90 mM

Dextrose (monohydrate), USP 1.61 g 142 mM

Citric Acid (anhydrous), USP 188 mg 17 mM

Monobasic Sodium Phosphate

(monohydrate), USP
140 mg 18.5 mM

Source:[3][4]

Table 2: Composition of CPDA-1 Solution

Component Function

Trisodium Citrate Anticoagulant (chelates Ca2+)

Citric Acid Anticoagulant, pH balance

Dextrose Red Blood Cell energy source

Monobasic Sodium Phosphate pH Buffer

Adenine
Supports ATP synthesis for red blood cell

viability

Source:[1][2]

Hematological Parameter Stability in Stored Bovine
Blood (CPDA-1)
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The following table summarizes the expected changes in key hematological parameters of

bovine blood collected in CPDA-1 and stored at 2-6°C.

Table 3: Hematological Changes in Bovine Blood Stored in CPDA-1

Storage
Day

Red Blood
Cell (RBC)
Count

White
Blood Cell
(WBC)
Count

Platelet
Count

Packed Cell
Volume
(PCV) /
Hematocrit
(HCT)

Hemoglobin
(Hb)

0 Stable Stable Stable Stable Stable

7 Stable
Significant

Drop

Significant

Drop
Stable Stable

14 Stable
Significant

Drop

Significant

Drop
Stable Stable

21 Stable
Significant

Drop

Significant

Drop

May begin to

change
Stable

28 Stable
Significant

Drop

Significant

Drop

May begin to

change

May begin to

drop

35 Stable
Significant

Drop

Significant

Drop

Significant

Change

Significant

Change

42 Decreases
Significant

Drop

Significant

Drop

Significant

Change

Significant

Change

Source:[5][6][7] Note: The stability of bovine red blood cells is noted to be robust for up to 30

days, with hemolysis being less of an issue compared to porcine blood under similar storage

conditions.[6][8] Platelet counts, however, decrease significantly after the first week of storage.

[5]

Experimental Protocols
Materials and Reagents

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.biochemjournal.com/archives/2024/vol8issue9S/PartE/S-8-2-73-705.pdf
https://www.mdpi.com/2673-4125/5/1/3
https://www.researchgate.net/publication/383895358_Evaluation_of_hematological_changes_in_the_blood_collected_from_donor_cows_stored_in_CPDA-1_blood_bags_A_case_study
https://www.mdpi.com/2673-4125/5/1/3
https://www.preprints.org/manuscript/202412.0792
https://www.biochemjournal.com/archives/2024/vol8issue9S/PartE/S-8-2-73-705.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221302?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sterile blood collection bags containing CPD or CPDA-1 solution (e.g., 450 mL bags with 63

mL of anticoagulant).

Alternatively, sterile evacuated blood collection tubes with CPD or a sterile syringe and a

separate sterile container with the appropriate volume of CPD solution.

16- to 18-gauge needles.

Electric clippers (optional).

Antiseptic solution (e.g., 70% ethanol, povidone-iodine).

Sterile gauze.

Animal restraint equipment (e.g., squeeze chute, halter).

Refrigerated storage unit (2-8°C).

Personal protective equipment (gloves, lab coat).

Blood Collection Procedure (Jugular Vein)
Animal Restraint: Securely restrain the bovine in a squeeze chute and use a halter to

position the head to expose the jugular vein.[9]

Site Preparation: If necessary, clip the hair over the jugular groove. Clean the venipuncture

site with antiseptic gauze to remove any dirt and debris.[9]

Vein Visualization: Apply pressure at the base of the jugular groove to distend the vein,

making it more visible and palpable.[9]

Venipuncture:

Using a Collection Bag: Uncap the sterile needle attached to the blood collection bag.

Insert the needle, bevel up, at a 20-30 degree angle into the jugular vein.[9]

Using a Syringe: Attach the needle to a sterile syringe. After insertion into the vein, gently

pull back the plunger to aspirate blood.
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Blood Collection and Mixing:

Allow the blood to flow into the collection bag or syringe. The recommended ratio is

approximately 1 part CPD solution to 7 parts whole blood.[2][6] For a standard 450 mL

collection, the bag will contain 63 mL of anticoagulant.[4]

During collection, gently agitate the bag or container to ensure thorough mixing of the

blood with the anticoagulant.[4] This is crucial to prevent clot formation.

Completion of Collection: Once the desired volume of blood is collected, release the

pressure on the vein. Remove the needle and immediately apply firm pressure to the

venipuncture site with sterile gauze for 30-60 seconds to ensure hemostasis.[9]

Post-Collection Handling:

If using a collection bag, strip the blood from the donor tubing into the bag and mix well.[4]

If using a syringe, gently transfer the blood into a sterile container with the correct volume

of CPD and mix by gentle inversion.

Blood Storage
Labeling: Clearly label the blood container with the animal ID, date of collection, and any

other relevant information.

Storage Temperature: Store the anticoagulated blood upright in a refrigerator at a

temperature between 2°C and 8°C (4°C is common).[5][10] Do not freeze the whole blood.

Monitoring: If stored for extended periods, visually inspect the blood for signs of hemolysis

(reddening of the plasma) or contamination before use.

Visualizations
Logical Relationship of CPD Components
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CPD Anticoagulant Solution
Whole Blood Preservation

Citrate Prevents Clotting

Phosphate Maintains pH

Dextrose
Maintains Red Blood Cell

Viability & Function
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Step 1: Preparation

Restrain animal
Prepare venipuncture site
Ready sterile collection kit

Step 2: Blood Collection

Perform venipuncture
Collect blood into CPD solution
(1 part CPD to 7 parts blood)
Mix gently during collection

Step 3: Post-Collection

Apply pressure to site
Seal and label container

Step 4: Storage

Store upright at 2-8°C

Step 5: Analysis

Withdraw samples aseptically
Perform hematological analysis

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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